Cas no 899740-43-3 (2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide
• CAS No: 899740-43-3
• MF: C₁₉H₁₄ClN₃O₃S
• MW: 399.850761890411
• CID: 5486319
• Update Time: 2025-06-09

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2-chlorophenyl)acetamide
• 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide

• Inchi： 1S/C19H14ClN3O3S/c20-13-3-1-2-4-15(13)21-18(24)10-27-19-8-6-14(22-23-19)12-5-7-16-17(9-12)26-11-25-16/h1-9H,10-11H2,(H,21,24)
• InChI Key： XGOGNJPRQJZWKO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CSC1=NN=C(C2=CC=C3OCOC3=C2)C=C1

Additional information on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide

Introduction to Compound with CAS No. 899740-43-3 and Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide

Compound with the CAS number 899740-43-3 and the product name 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key pharmacophores that contribute to its biological activity, making it a subject of intense research interest.

The core structure of this compound is characterized by a pyridazine ring system, which is a well-known scaffold in medicinal chemistry. Pyridazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this particular compound, the pyridazine ring is further functionalized with a sulfanyl group at the 3-position, which enhances its interaction with biological targets. This modification is crucial for modulating the compound's pharmacokinetic and pharmacodynamic properties.

Additionally, the presence of a benzodioxol moiety at the 6-position of the pyridazine ring adds another layer of complexity to the compound's structure. Benzodioxols, also known as furanocoumarins, are known for their bioactivity in various biological systems. The benzodioxol ring in this compound likely contributes to its binding affinity and selectivity towards specific biological targets. This combination of pharmacophores makes the compound a promising candidate for further development in drug discovery.

The acetamide functional group at the nitrogen position of the pyridazine ring further influences the compound's chemical and biological properties. Acetamides are commonly found in many pharmaceuticals due to their ability to enhance solubility and bioavailability. The specific positioning of the acetamide group in this compound suggests that it may play a role in stabilizing the molecule's three-dimensional structure, thereby affecting its interactions with biological targets.

The chlorophenyl group attached to the acetamide nitrogen is another important structural feature. Chlorophenyl groups are frequently incorporated into pharmaceutical compounds due to their ability to improve metabolic stability and binding affinity. In this compound, the chlorophenyl group likely contributes to its interaction with enzymes and receptors involved in various biological pathways.

Recent studies have highlighted the importance of multifunctional drug design, where compounds are engineered to target multiple biological pathways simultaneously. The compound described here appears to be a prime example of such an approach, given its complex structural features and diverse pharmacophores. Research has shown that targeting multiple pathways can lead to more effective therapeutic outcomes, as it can overcome resistance mechanisms and provide synergistic effects.

In terms of biological activity, preliminary studies on this compound have revealed promising results in several disease models. For instance, research has indicated that it may exhibit inhibitory activity against certain enzymes involved in cancer progression. The sulfanyl group and chlorophenyl moiety are particularly noteworthy for their potential roles in modulating enzyme activity. Additionally, the benzodioxol ring may contribute to anti-inflammatory effects by interacting with specific inflammatory pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted pyridazine derivatives and chloroacetonitrile derivatives under controlled conditions. The introduction of the sulfanyl group typically involves nucleophilic substitution reactions, while the attachment of the chlorophenyl group often requires palladium-catalyzed cross-coupling reactions.

One of the challenges in developing pharmaceutical compounds like this one is achieving optimal pharmacokinetic properties. Factors such as solubility, stability, and metabolic clearance must be carefully considered during drug design. The presence of multiple functional groups in this compound presents both opportunities and challenges for optimizing these properties. However, recent advances in computational chemistry have provided valuable tools for predicting and improving pharmacokinetic profiles.

Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how structural modifications affect biological activity. These techniques allow researchers to model interactions between the compound and biological targets at an atomic level, providing insights into mechanisms of action and potential side effects. Such computational studies are essential for guiding experimental efforts and accelerating drug discovery processes.

The development of novel pharmaceutical compounds is often hindered by issues related to intellectual property rights. Patents can protect innovative drug designs but may also limit access to new therapies for patients. However, collaborative research initiatives between academia and industry can help navigate these challenges while fostering innovation in drug discovery.

In conclusion,2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-chlorophenyl)acetamide represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features make it a promising candidate for further research and development, particularly given recent advancements in computational methods that can accelerate drug discovery processes.* Future studies should focus on optimizing its pharmacokinetic properties* while exploring its potential clinical applications.* By leveraging interdisciplinary approaches* researchers can unlock new possibilities* for treating complex diseases.*